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Compound of Interest

Compound Name: TINUVIN-1130

Cat. No.: B185860

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of TINUVIN-
1130, a high-performance UV absorber, in the stabilization of transparent polymer films. These
guidelines are intended to assist researchers, scientists, and professionals in the field of drug
development in effectively incorporating TINUVIN-1130 to enhance the photostability of various
polymer systems.

Introduction to TINUVIN-1130

TINUVIN-1130 is a liquid hydroxyphenyl-benzotriazole based UV absorber designed to protect
polymers from degradation caused by exposure to ultraviolet radiation.[1][2][3] Its liquid form,
high temperature resistance, and low volatility make it particularly suitable for a wide range of
transparent polymer applications, including but not limited to, polycarbonate (PC), polyethylene
terephthalate (PET), and acrylics.[4] TINUVIN-1130 offers excellent spectral coverage in both
the UV-A (320-400 nm) and UV-B (290-320 nm) regions, ensuring comprehensive protection
against the most damaging wavelengths of sunlight.[1]

Chemical and Physical Properties of TINUVIN-1130
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Property Value Reference
Chemical Class Hydroxyphenyl-benzotriazole [1112][3]
Light yellow to amber viscous
Appearance o [4]
liquid
Dynamic Viscosity at 20°C 7400 mPa:'s [4]
Density at 20°C 1.17 g/cm3 [4]

Miscible with most common
Solubility organic solvents; not miscible [4][5]

with water.

Mechanism of Action

TINUVIN-1130 functions by absorbing harmful UV radiation and dissipating it as harmless
thermal energy. This process, known as a photostable mechanism, involves an intramolecular
hydrogen bond that enables the molecule to undergo a rapid and reversible tautomerization
upon absorbing UV light. This cycle of absorption and energy dissipation effectively shields the
polymer matrix from the damaging effects of UV radiation, which can otherwise lead to chain
scission, crosslinking, and the formation of chromophores, resulting in discoloration, loss of
mechanical properties, and reduced service life of the polymer film.

Mechanism of TINUVIN-1130

_Causes oo »| Polymer Matrix [------—--—--—- { )

Excitation

UV Radiation (290-400 nm)

Rapid, non-radiative decay
(Tautomerization)

TINUVIN-1130
(Excited State)

Energy Dissipation

TINUVIN-1130
(Ground State)
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Caption: Mechanism of UV protection by TINUVIN-1130.

Performance Data

The efficacy of TINUVIN-1130 in preventing the photodegradation of transparent polymers has
been demonstrated in various studies. The following tables summarize key performance data.

Table 1: UV-Vis Absorbance of TINUVIN-1130

While a complete dataset is not publicly available, technical datasheets indicate a strong
absorbance in the UV-A and UV-B regions, with a significant absorption peak around 345-350
nm. The transmittance of a 40 um film containing varying concentrations of TINUVIN-1130 is
provided below.

TINUVIN-1130
L Wavelength for ~10% Wavelength for ~50%
Concentration in 40 pm . .
. Transmittance Transmittance

Film

0.25% ~370 nm ~380 nm

0.50% ~375 nm ~385 nm

1.0% ~380 nm ~395 nm

1.5% ~385 nm ~400 nm

Data extrapolated from graphical representations in technical datasheets.[6]

Table 2: Performance of TINUVIN-1130 in an Epoxy-Diamine System

. With TINUVIN-1130
Without TINUVIN-

Parameter Test Condition caE (concentration not
specified)
Tensile Strength 800 hours of UV
_ o ~30% ~11%
Reduction radiation
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This data demonstrates the significant protection TINUVIN-1130 offers to the mechanical

properties of the polymer.

Table 3: Expected Performance in Polycarbonate (PC) and Polyethylene Terephthalate (PET)

Films

Based on its chemical properties and performance in other polymers, the expected impact of
incorporating TINUVIN-1130 in PC and PET films is outlined below.

Polymer

Parameter

Expected Outcome with
TINUVIN-1130

Polycarbonate (PC)

Yellowness Index (YI)

Significant reduction in the
increase of Yl upon UV

exposure.

Haze

Minimal change in haze after

prolonged UV exposure.

Light Transmittance

Maintenance of high light
transmittance in the visible

spectrum.

Polyethylene Terephthalate
(PET)

Tensile Strength

Retention of a higher
percentage of initial tensile
strength after UV aging.

Elongation at Break

Reduced loss of flexibility and

prevention of embrittlement.

Yellowness Index (YI)

Lower Yl values compared to

unstabilized PET films.

These are expected outcomes based on the known properties of TINUVIN-1130 and its

performance in similar polymer systems.

Experimental Protocols
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The following protocols provide a framework for incorporating TINUVIN-1130 into transparent
polymer films and evaluating their performance.

Protocol for Preparation of Polymer Films by Solvent
Casting

This protocol describes a general method for preparing transparent polymer films containing
TINUVIN-1130. Specific parameters may need to be optimized based on the polymer and
solvent system used.
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1. Dissolve Polymer
in appropriate solvent

i

2. Add TINUVIN-1130
(and HALS if desired)
to the polymer solution

i

3. Mix thoroughly
(e.g., magnetic stirring, vortexing)
until a homogeneous solution is obtained

i

4. Degas the solution
(e.g., ultrasonication, vacuum)

i

5. Cast the solution onto a
level substrate (e.g., glass plate)
using a doctor blade for uniform thickness

'

6. Dry the film in a
controlled environment
(e.g., oven with gentle airflow)

i

7. Peel the dried film
from the substrate

i

8. Characterize the film
(thickness, optical, and
mechanical properties)

Click to download full resolution via product page

Caption: Experimental workflow for solvent casting of polymer films.
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Materials and Equipment:

Polymer resin (e.g., Polycarbonate, PET)

» Volatile solvent (e.g., dichloromethane for PC, a mixture of trifluoroacetic acid and
dichloromethane for PET)

e TINUVIN-1130

o Optional: Hindered Amine Light Stabilizer (HALS) such as TINUVIN 292 for synergistic
effects

o Glass plates or other suitable casting substrate

e Doctor blade or film applicator

e Magnetic stirrer and stir bar

 Ultrasonic bath or vacuum chamber for degassing

e Leveling table

» Drying oven with controlled temperature and ventilation
Procedure:

o Polymer Solution Preparation: a. Weigh the desired amount of polymer resin and dissolve it
in a suitable volatile solvent to achieve the target concentration (e.g., 10-20% w/v). b. Stir the
mixture at room temperature until the polymer is completely dissolved. This may take several
hours.

« Incorporation of TINUVIN-1130: a. Calculate the required amount of TINUVIN-1130 based
on the weight of the polymer solids. A typical loading level is 0.5-3.0% (w/w).[2] b. If using a
HALS, calculate the desired amount (typically 0.5-2.0% w/w).[2] c. Add TINUVIN-1130 (and
HALS, if applicable) to the polymer solution. d. Mix thoroughly until the additives are
completely dissolved and the solution is homogeneous.
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Degassing: a. Degas the solution to remove any dissolved air bubbles, which can cause
defects in the final film. This can be achieved by placing the solution in an ultrasonic bath for
15-30 minutes or by applying a gentle vacuum.

Film Casting: a. Place a clean, dry glass plate on a leveling table. b. Set the gap of the
doctor blade to achieve the desired film thickness. c. Pour the degassed polymer solution in
a line at one end of the glass plate. d. Draw the doctor blade smoothly and at a constant
speed across the plate to cast a uniform film.

Drying: a. Initially, allow the cast film to dry at ambient temperature in a dust-free
environment to allow for slow evaporation of the solvent. b. Transfer the film to a drying oven
at a slightly elevated temperature (e.g., 40-60°C) to remove the residual solvent. The drying
time and temperature will depend on the solvent's boiling point and the film's thickness.

Film Removal: a. Once completely dry, carefully peel the polymer film from the glass
substrate.

Conditioning: a. Condition the films at a standard temperature and humidity (e.g., 23°C and
50% RH) for at least 24 hours before testing.

Protocol for Accelerated Weathering (ASTM G155)

This protocol outlines the procedure for evaluating the photostability of the prepared polymer
films using a xenon arc apparatus.

Equipment:

e Xenon arc weathering apparatus conforming to ASTM G155.
o Sample holders.

Procedure:

o Sample Preparation: a. Cut the polymer films into appropriate dimensions for the sample
holders of the xenon arc apparatus.

o Test Parameters: a. Set the test parameters according to the desired exposure conditions. A
common cycle for simulating outdoor weathering is:
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o Light Cycle: Continuous exposure to a xenon arc lamp with appropriate filters (e.qg.,
daylight filters).

o lIrradiance: 0.55 W/mz2 at 340 nm.

o Black Panel Temperature: 63 + 2°C.

o Relative Humidity: 50 + 10%.

o Water Spray Cycle: e.g., 18 minutes of water spray every 120 minutes of light exposure.

e Exposure: a. Mount the samples in the holders and place them in the weathering chamber.
b. Run the accelerated weathering test for a predetermined duration (e.g., 500, 1000, 2000
hours), with periodic removal of samples for evaluation.

o Evaluation: a. At specified time intervals, remove the samples and evaluate the changes in
their properties as described in the following protocols.

Protocol for Measuring Yellowness Index (ASTM D1925)

This protocol describes the measurement of the yellowness index, an indicator of polymer
degradation.[7][8]

Equipment:
o Spectrophotometer or colorimeter capable of measuring tristimulus values (X, Y, Z).
Procedure:

» Calibration: a. Calibrate the instrument according to the manufacturer's instructions using a
white standard of known reflectance.

e Measurement: a. Place the polymer film sample in the instrument's measurement port. b.
Measure the tristimulus values (X, Y, Z) of the film. c. For transparent films, ensure the
measurement is taken in transmittance mode.

e Calculation: a. Calculate the Yellowness Index (Y1) using the following formula for llluminant
C and 2° observer: YI =[100 * (1.28* X -1.06 * 2)] / Y

e Analysis: a. Compare the YI of the unexposed film with that of the films exposed to UV
radiation for different durations. A smaller increase in Yl indicates better photostability.
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Protocol for Measuring Haze and Luminous
Transmittance (ASTM D1003)

This protocol is used to quantify the optical clarity of the transparent polymer films.[9][10][11]
Equipment:

e Hazemeter or a spectrophotometer with an integrating sphere.

Procedure:

o Calibration: a. Calibrate the instrument according to the manufacturer's instructions.

o Measurement: a. Place the polymer film sample in the instrument's sample holder. b. Follow
the instrument's procedure to measure the luminous transmittance and haze. c. Take at least
three readings at different locations on the film and calculate the average.

¢ Analysis: a. Compare the haze and luminous transmittance values of the unexposed film
with those of the films exposed to UV radiation. An effective UV absorber will minimize the
increase in haze and the decrease in luminous transmittance.

Synergistic Effects with Hindered Amine Light
Stabilizers (HALS)

For enhanced long-term stability, TINUVIN-1130 is often used in combination with a Hindered
Amine Light Stabilizer (HALS). While TINUVIN-1130 acts as a primary UV absorber, HALS
function as radical scavengers, trapping free radicals that may form within the polymer upon
exposure to UV radiation that bypasses the UV absorber. This synergistic combination provides
a more comprehensive protection mechanism, significantly improving the resistance of the
polymer film to gloss reduction, cracking, and color change.[2] Recommended HALS to be
used in conjunction with TINUVIN-1130 include TINUVIN 292 or TINUVIN 123.[2]

Conclusion

TINUVIN-1130 is a highly effective and versatile UV absorber for enhancing the photostability
of transparent polymer films. Its liquid form allows for easy incorporation into various polymer
systems, and its broad UV absorption spectrum provides excellent protection against
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photodegradation. By following the detailed protocols outlined in this document, researchers
and scientists can effectively utilize TINUVIN-1130 to develop durable and long-lasting
transparent polymer films for a wide range of applications. For optimal performance, a
combination with a HALS is recommended. Experimental trials are essential to determine the
optimal concentration of TINUVIN-1130 and any synergistic stabilizers for a specific polymer
system and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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